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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)benzaldehyde

Cat. No.: B3021611 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-(2-Hydroxyethoxy)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: Understanding the Core Risks
2-(2-Hydroxyethoxy)benzaldehyde is an aromatic aldehyde of increasing interest in synthetic

chemistry and materials science. While not acutely toxic in the most severe categories, it

presents tangible hazards that necessitate rigorous handling protocols to ensure personnel

safety and experimental integrity. The primary risks associated with this compound are

significant eye and skin irritation, the potential for inducing allergic skin reactions (skin

sensitization), and environmental harm to aquatic ecosystems.[1][2][3] This guide provides a

comprehensive framework for the safe handling, storage, and disposal of 2-(2-
Hydroxyethoxy)benzaldehyde, grounded in established safety data and best laboratory

practices. The causality behind each recommendation is explained to empower researchers

with the knowledge to manage risks effectively.

Hazard Identification and GHS Classification
A thorough understanding of a chemical's hazards is the foundation of safe laboratory practice.

2-(2-Hydroxyethoxy)benzaldehyde is classified under the Globally Harmonized System

(GHS) with specific warnings that dictate the necessary precautions.

Signal Word:Warning[1][4]
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This signal word indicates a less severe, but still significant, hazard level.
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Hazard Class &

Category
Hazard Statement

Explanation &

Causality
Pictogram

Skin Irritation

(Category 2)[2]

H315: Causes skin

irritation.

The chemical can

cause inflammation,

redness, and

discomfort upon direct

contact with the skin.

This is why direct

handling without

protective gloves is

strictly prohibited.

GHS07

Eye Irritation

(Category 2/2A)[1][2]

[3]

H319: Causes serious

eye irritation.

Direct contact with the

eyes can lead to

significant, potentially

painful irritation. The

molecular structure

can interact with

sensitive eye tissues,

necessitating the

mandatory use of eye

protection.

GHS07

Skin Sensitization

(Category 1)[3]

H317: May cause an

allergic skin reaction.

This is a critical

hazard. Initial

exposure may not

cause a reaction, but

subsequent contact

can trigger an allergic

response, such as a

rash or dermatitis.[1]

[3] This delayed effect

is why even minor

skin contact must be

avoided.

GHS07

Acute Toxicity, Oral

(Category 4)[2]

H302: Harmful if

swallowed.

While not severely

toxic via ingestion,

GHS07
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swallowing the

compound can cause

adverse health

effects.[2] This

underscores the

importance of

prohibiting eating,

drinking, or smoking in

the laboratory.

Specific Target Organ

Toxicity, Single

Exposure (Category

3)[2]

H335: May cause

respiratory irritation.

If the solid material

becomes airborne as

dust, it can irritate the

respiratory tract.[2]

This necessitates

handling in well-

ventilated areas or

with local exhaust

ventilation.

GHS07

Hazardous to the

Aquatic Environment,

Chronic (Category 3)

[1][3]

H412: Harmful to

aquatic life with long

lasting effects.

Improper disposal can

lead to environmental

contamination. The

compound's

persistence and

toxicity in aquatic

systems mandate

specific waste

disposal procedures.

[1][3]

None

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with broad engineering controls and followed by

specific PPE, is essential.
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Primary Engineering Controls
The first line of defense is to minimize exposure through environmental controls.

Ventilation: Always handle 2-(2-Hydroxyethoxy)benzaldehyde in a well-ventilated area.[1]

[5] A certified chemical fume hood is required for any procedure that may generate dust or

aerosols, such as weighing or transferring the solid.[6]

Safety Stations: A safety shower and eyewash station must be readily accessible and tested

regularly in any laboratory where this chemical is handled.[7]

Personal Protective Equipment (PPE): A Self-Validating
System
PPE is not a substitute for good engineering controls but is a critical final barrier. The selection

of PPE must directly address the hazards identified in Section 1.
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Protection Type Specification Justification & Rationale

Eye & Face Protection

Chemical safety goggles with

side shields.[6][7] A face shield

may be required if there is a

significant splash risk.[1][6]

Addresses the H319 "Causes

serious eye irritation" hazard.

Goggles provide a seal against

dust and splashes that

standard safety glasses do

not.

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile, Neoprene).

[1][6][7]

Addresses the H315 "Causes

skin irritation" and H317 "May

cause an allergic skin reaction"

hazards. Gloves must be

inspected before use and

replaced immediately if

contaminated or damaged.

Skin & Body Protection

Laboratory coat.[1][6]

Additional protective clothing

may be required for large-scale

operations.

Protects against accidental

skin contact and contamination

of personal clothing.

Contaminated clothing must be

removed and washed before

reuse.[1][5]

Respiratory Protection

Generally not required if

handled in a fume hood. If dust

is generated outside of a hood,

a NIOSH-approved dust

respirator is necessary.[1][6]

Addresses the H335 "May

cause respiratory irritation"

hazard. This is a secondary

control; primary reliance

should be on ventilation.

Core Protocols: Handling, Storage, and Spill
Response
Adherence to standardized protocols is crucial for minimizing risk during routine use and

emergencies.

Step-by-Step Protocol for Safe Laboratory Handling
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Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clear of clutter. Confirm the location of the nearest eyewash station and safety

shower.

Donning PPE: Put on all required PPE as specified in Section 2.2, including a lab coat,

safety goggles, and chemical-resistant gloves.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

contain any dust.[6] Use a spatula to handle the solid material. Avoid actions that could

create airborne dust.

In-Reaction Use: Keep reaction vessels closed whenever possible. If heating, ensure the

setup is secure and condensation is managed.

Post-Handling: After use, tightly close the container.[1][7]

Decontamination: Wipe down the work surface in the fume hood.

Doffing PPE: Remove gloves using a technique that avoids touching the outer surface with

bare skin. Remove lab coat and goggles.

Hygiene: Wash hands and face thoroughly with soap and water after handling is complete.[1]

[6]

Storage Requirements
Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[1][5][7]

Location: Store in a cool, dry, and well-ventilated place.[5] A refrigerator may be

recommended for long-term stability.[1]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][7]

Inert Atmosphere: For long-term storage to maintain purity, storing under an inert gas like

nitrogen is advisable.[1][7]
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Emergency Procedures: First Aid and Spill Response
Rapid and correct response in an emergency can significantly mitigate harm.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1][5][7] Seek immediate medical attention.[1][5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water.[1][7] If skin irritation or a rash occurs, get medical advice.[1][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If symptoms

persist, seek medical attention.[1][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1][7]

Spill Response Workflow

The following diagram outlines the logical flow for responding to a spill of 2-(2-
Hydroxyethoxy)benzaldehyde.
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Alert Personnel & Evacuate Immediate Area

Assess Spill Size & Risk

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Safe to Proceed

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Carefully Sweep or Scoop Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste via
Institutional Hazardous Waste Program

Report Incident to Lab Supervisor

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Waste Disposal
Disposal of 2-(2-Hydroxyethoxy)benzaldehyde and any contaminated materials must be

handled with care to prevent environmental release, addressing the H412 hazard.

Classification: The material should be treated as hazardous chemical waste.

Procedure: Collect waste material and any contaminated absorbents into a clearly labeled,

sealed container.[6]

Compliance: Dispose of the waste through an approved institutional or licensed waste

disposal company.[1] Do not dispose of it down the drain.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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